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Compound of Interest

Compound Name: Fluopipamine

Cat. No.: B5048541 Get Quote

An In-depth Technical Guide to Fluvoxamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Fluvoxamine, a selective serotonin

reuptake inhibitor (SSRI) with significant applications in the treatment of various psychiatric

disorders. This document details its chemical properties, pharmacokinetics, mechanism of

action, and relevant experimental protocols, presented in a format tailored for research and

development professionals.

Core Chemical and Physical Properties
Fluvoxamine is an aralkylketone-derivative agent, structurally distinct from other SSRIs.[1] Its

fundamental properties are summarized below.

Property Value Source

CAS Number 54739-18-3 [2]

Molecular Formula C₁₅H₂₁F₃N₂O₂ [3]

Molecular Weight 318.34 g/mol [3]

IUPAC Name

2-{[(E)-{5-Methoxy-1-[4-

(trifluoromethyl)phenyl]pentylid

ene}amino]oxy}ethanamine

[3]
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Pharmacokinetic Profile
Fluvoxamine undergoes extensive metabolism in the liver.[2][4] Its pharmacokinetic parameters

are crucial for understanding its clinical efficacy and potential drug interactions.

Parameter Value Source

Bioavailability ~53% [4][5]

Plasma Protein Binding ~77-80% [3][4][5]

Elimination Half-life
12-15 hours (single dose), 22

hours (repeated dosing)
[3][4]

Time to Peak Plasma

Concentration

2-8 hours (capsules, film-

coated tablets), 4-12 hours

(enteric-coated tablets)

[4][6]

Metabolism
Primarily hepatic via CYP2D6

and CYP1A2
[2][3]

Excretion
Primarily renal (94% as

metabolites)
[3]

Mechanism of Action
Fluvoxamine's therapeutic effects are primarily attributed to its potent and selective inhibition of

serotonin (5-HT) reuptake in the presynaptic neuron.[1][7] This action increases the

concentration of serotonin in the synaptic cleft, thereby enhancing serotonergic

neurotransmission.[1][7]

In addition to its primary mechanism as an SSRI, Fluvoxamine is a potent agonist of the sigma-

1 receptor (S1R), with a high affinity (Ki = 36 nM).[8][9][10] This interaction is believed to

contribute to its anxiolytic and antidepressant effects, and may also play a role in its

neuroprotective and anti-inflammatory properties.[8][11][12] Fluvoxamine has negligible affinity

for other receptors, including adrenergic, muscarinic, dopaminergic, and histaminergic

receptors.[5][8]

Fluvoxamine's primary mechanism of action: SERT inhibition.
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Fluvoxamine's agonistic activity at the Sigma-1 Receptor.

Experimental Protocols
Clinical Trial Methodology for Obsessive-Compulsive Disorder (OCD)

A common experimental design to evaluate the efficacy of Fluvoxamine in treating OCD is a

multicentre, randomized, double-blind, placebo-controlled trial.[13]

Participants: Patients with a primary diagnosis of OCD.

Washout Phase: A placebo washout period is initiated before randomization.

Randomization: Patients are randomly assigned to receive either Fluvoxamine or a placebo.

Dosage: Fluvoxamine is administered at a daily dose ranging from 100-300 mg.[13][14]

Duration: The treatment period typically lasts for 10 weeks.[13]

Efficacy Assessment: Efficacy is measured using standardized scales such as the Yale-

Brown Obsessive-Compulsive Scale (Y-BOCS) and the National Institute of Mental Health

Obsessive-Compulsive (NIMH-OC) scale.[13]

Workflow of a placebo-controlled trial for Fluvoxamine in OCD.

In Vitro Endocytic Trafficking Assay

To investigate the cellular mechanisms of Fluvoxamine, endocytic trafficking can be assessed

in a cell line such as HEK293T.[15]

Cell Culture: HEK293T cells are cultured in Dulbecco's Modified Eagle Medium (DMEM)

supplemented with 10% bovine serum.

Treatment: Cells are treated with varying concentrations of Fluvoxamine for a specified

duration (e.g., 1 hour).

Endocytosis Measurement: Endocytosis can be quantified by measuring the uptake of a

membrane dye (e.g., FM dye) or a fluorescently labeled protein (e.g., SARS-CoV-2 spike

protein).
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Quantification: The internalization of the label is measured, often as a ratio of the internal

signal to the surface signal.

Positron Emission Tomography (PET) for Sigma-1 Receptor Occupancy

To examine the in vivo binding of Fluvoxamine to sigma-1 receptors in the human brain,

Positron Emission Tomography (PET) can be employed.[9]

Radioligand: A selective sigma-1 receptor ligand, such as [11C]SA4503, is used.

Procedure: Each subject undergoes two PET scans: one before and one after a single oral

administration of Fluvoxamine.

Data Acquisition: Dynamic PET data is acquired with arterial blood sampling.

Analysis: The binding potential of the radioligand in various brain regions is calculated using

a suitable compartmental model (e.g., a 2-tissue 3-compartment model) to determine

receptor occupancy by Fluvoxamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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